Cas no 798544-32-8 (3-(Phenylethynyl)pyrazin-2-amine)

• Product Name: 3-(Phenylethynyl)pyrazin-2-amine
• CAS No: 798544-32-8
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• CID: 547853
• PubChem ID: 45789654
• Update Time: 2025-05-20

3-(Phenylethynyl)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylethynyl)pyrazin-2-amine
• 2-Pyrazinamine,3-(2-phenylethynyl)-
• 3-(2-phenylethynyl)pyrazin-2-amine
• 798544-32-8
• FT-0646564
• DTXSID90671925
• SCHEMBL8325599

• Inchi： 1S/C12H9N3/c13-12-11(14-8-9-15-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,(H2,13,15)
• InChI Key： XPVUAIVQAYITQD-UHFFFAOYSA-N
• SMILES： N1C=CN=C(C=1C#CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 195.08000
• Monoisotopic Mass: 195.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.25
• Boiling Point: 405.6°C at 760 mmHg
• Flash Point: 228°C
• Refractive Index: 1.666
• PSA: 51.80000
• LogP: 2.03980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 3-(Phenylethynyl)pyrazin-2-amine

Introduction to 3-(Phenylethynyl)pyrazin-2-amine (CAS No: 798544-32-8)

3-(Phenylethynyl)pyrazin-2-amine, identified by the Chemical Abstracts Service Number (CAS No) 798544-32-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a pyrazine core conjugated with a phenylethynyl substituent, making it a structurally intriguing molecule with potential applications in drug discovery and development.

The molecular structure of 3-(Phenylethynyl)pyrazin-2-amine consists of a pyrazine ring, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 2, linked to an ethynyl group (-C≡CH) that further extends to a phenyl ring. This unique arrangement endows the compound with distinct electronic and steric properties, which are highly relevant for its interaction with biological targets. The presence of both electron-withdrawing pyrazine nitrogen atoms and the electron-donating phenyl ring creates a balance of polarity and lipophilicity, making it an attractive candidate for further chemical modifications and biological evaluations.

In recent years, there has been growing interest in pyrazine derivatives due to their diverse pharmacological activities. Pyrazines are known to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties, among others. The introduction of the phenylethynyl moiety in 3-(Phenylethynyl)pyrazin-2-amine is particularly noteworthy, as it can enhance the compound's binding affinity to biological targets by influencing its conformational flexibility and electronic distribution. This structural feature has been explored in various research studies aimed at developing novel therapeutic agents.

One of the most compelling aspects of 3-(Phenylethynyl)pyrazin-2-amine is its potential as a scaffold for drug design. The ethynyl group provides a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, allowing chemists to introduce additional substituents at specific positions on the phenyl ring or elsewhere in the molecule. Such modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it more suitable for specific therapeutic applications.

Recent advancements in computational chemistry have also facilitated the study of 3-(Phenylethynyl)pyrazin-2-amine by enabling virtual screening and molecular docking simulations. These computational approaches have helped researchers predict the binding modes of the compound with various biological targets, such as enzymes or receptors involved in disease pathways. For instance, studies have suggested that this compound may interact with enzymes like kinase inhibitors or receptor modulators, which are critical in treating conditions such as cancer and inflammatory diseases.

The synthesis of 3-(Phenylethynyl)pyrazin-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of a pyrazine derivative followed by introduction of the phenylethynyl group via palladium-catalyzed coupling reactions. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing both cost and environmental impact.

From a medicinal chemistry perspective, 3-(Phenylethynyl)pyrazin-2-amine represents an important example of how structural modifications can influence biological activity. The combination of the pyrazine core with the phenylethynyl substituent creates a molecule that is both bioisosteric with other known pharmacophores and uniquely positioned to interact with underexplored targets. This has led to several preclinical studies investigating its potential therapeutic effects.

In particular, research has focused on evaluating 3-(Phenylethynyl)pyrazin-2-amine for its anti-cancer properties. Preliminary studies have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders. These findings underscore the importance of exploring novel heterocyclic compounds like 3-(Phenylethynyl)pyrazin-2-amine for developing next-generation therapeutics.

The safety and toxicity profiles of 3-(Phenylethynyl)pyrazin-2-amine are also critical considerations in its development as a drug candidate. While early studies suggest that it exhibits low toxicity at moderate doses, further research is needed to fully understand its pharmacological safety. This includes evaluating potential side effects, interactions with other drugs, and long-term exposure risks. Comprehensive toxicological studies are essential before moving into human clinical trials.

The role of 3-(Phenylethynyl)pyrazin-2-amine in combinatorial therapy is another area of active investigation. By pairing this compound with other drugs that target different aspects of disease pathology, researchers aim to enhance overall treatment efficacy while minimizing resistance development. Such combinatorial approaches are particularly relevant in addressing complex diseases like cancer, where multiple pathways contribute to disease progression.

Looking ahead, the future prospects for 3-(Phenylethynyl)pyrazin-2-amine appear promising given its unique structural features and potential therapeutic applications. Continued research efforts are expected to yield more detailed insights into its mechanism of action and clinical relevance. As computational tools become more sophisticated and synthetic techniques improve, the accessibility of this compound for further study will likely increase.

In conclusion,3-(Phenylethynyl)pyrazin-2-amine (CAS No: 798544-32-8) stands out as a significant molecule in pharmaceutical chemistry due to its structural complexity and potential biological activities. Its synthesis, characterization, and preclinical evaluation represent important steps toward developing novel therapeutic agents for various diseases. As research progresses，this compound will undoubtedly continue to play a crucial role in advancing our understanding of drug design and development。